Cas no 2228252-18-2 (3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol
• CAS No: 2228252-18-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5875311
• PubChem ID: 165714025
• Update Time: 2025-05-24

3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol
• 2228252-18-2
• 3-[(2-methylpyridin-3-yl)methyl]pyrrolidin-3-ol
• EN300-1759147

• Inchi： 1S/C11H16N2O/c1-9-10(3-2-5-13-9)7-11(14)4-6-12-8-11/h2-3,5,12,14H,4,6-8H2,1H3
• InChI Key： SSGBKSXAUYBZIH-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CN=C2C)CNCC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol

3-(2-Methylpyridin-3-yl)methylpyrrolidin-3-ol: A Comprehensive Overview

The compound with CAS No. 2228252-18-2, known as 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol, is a fascinating molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for further exploration. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

Chemical Structure and Properties

3-(2-Methylpyridin-3-yl)methylpyrrolidin-3-ol consists of a pyrrolidine ring substituted with a hydroxyl group at the 3-position and a methylpyridine moiety at the same position. The pyrrolidine ring is a five-membered cyclic amine, which contributes to the molecule's flexibility and reactivity. The methylpyridine group introduces aromaticity and additional functional groups, enhancing the compound's chemical diversity. This combination makes the molecule suitable for various chemical transformations and applications.

Synthesis Methods

The synthesis of 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol involves several steps, typically starting from readily available starting materials. One common approach is the nucleophilic substitution reaction between pyrrolidine derivatives and appropriately substituted methylpyridines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing reaction times and improving yields. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to synthesize this compound in an environmentally friendly manner.

Applications in Drug Development

One of the most promising applications of 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol lies in the field of drug discovery. The molecule's structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating diseases such as hypertension, diabetes, and neurodegenerative disorders. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has further expanded its utility in pharmaceutical research.

Materials Science and Polymer Chemistry

Beyond pharmacology, 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-ol has found applications in materials science. Its unique structure enables it to serve as a building block for advanced polymers and materials with tailored properties. For instance, researchers have utilized this compound to develop self-healing polymers that can repair damage under specific conditions. Such materials hold great potential in industries such as aerospace, electronics, and automotive manufacturing.

Toxicological Studies

Understanding the safety profile of 3-(2-methylpyridin-3-yl)methylpyrrolidin-3-butanol is crucial for its application in drug development and other fields. Recent toxicological studies have assessed its acute and chronic toxicity profiles in various animal models. These studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed under normal usage conditions. However, further long-term studies are needed to fully characterize its safety profile.

Future Directions

The continued exploration of 3-(2-methylpyridin-,methyl-pyrrolidin--ol) presents exciting opportunities for innovation across multiple disciplines. Ongoing research is focused on optimizing its synthesis pathways, expanding its application in drug discovery programs, and investigating its role in advanced materials development. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new functionalities for this versatile compound.

Conclusion

In summary, CAS No. 222825--18--19 represents a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure provides a foundation for diverse applications ranging from drug development to materials science. As research continues to uncover new insights into its properties and capabilities,, this compound is poised to play an increasingly important role in advancing modern science and technology.